Cas no 312753-06-3 (Indacaterol)

Indacaterol is an oral effective ultra long acting ADRB2 agonist Indacaterol can β- Arrestin2 dependent manner inhibits NF- κ B activity, prevent further lung injury, and improve lung function in chronic obstructive pulmonary disease (COPD) Indacaterol can also be used in the study of cardiovascular disease

Indacaterol structure

Product Name:Indacaterol

CAS No:312753-06-3

Molecular Formula:C₂₄H₂₈N₂O₃

Molecular Weight:392.49100

MDL:MFCD18782702

CID:311960

PubChem ID:6918554

Indacaterol Properties

Names and Identifiers

- 2(1H)-Quinolinone,5-[(1R)-2-[(5,6-diethyl-2,3-dihydro-1H-inden-2-yl)amino]-1-hydroxyethyl]-8-hydroxy-
- Indacaterol
- (R)-5-(2-(5,6-Diethyl-2,3-dihydro-1H-inden-2-ylamino)-1-hydroxyethyl)-8-hydroxyquinolin-2(1H)-one
- [3H]-Indacaterol
- 2(1H)-Quinolinone,5-[(1R)-2-[(5,6-diethyl-2,3-dihydro-1H-inden-2-yl)amino]-1-hydroxyethyl]-8-h...
- 5-[2-(5,6-Diethyl-2,3-dihydro-1H-inden-2-ylamino)-(1R)-hydroxyethyl]-8-hydroxyquinolin-2(1H)-one
- 5-[(1R)-2-[(5,6-Diethyl-2,3-dihydro-1H-inden-2-yl)amino]-1-hydroxyethyl]-8-hydroxyquinolin-2(1H)-one
- QAB 149
- HY-14299
- 5-[(r)-2-(5,6-diethyl-indan-2-ylamino)-1-hydroxy-ethyl]-8-hydroxy-1h-quinolin-2-one
- Indacterol
- UNII-8OR09251MQ
- MFCD18782702
- Onbrez
- 753498-25-8
- D09318
- 5-[(1R)-2-[(5,6-Diethyl-2,3-dihydro-1H-inden-2-yl)amino]-1-hydroxyethyl]-8-hydroxyquinolin-2(1H)-one; QAB 149
- EX-A6067
- AKOS024463516
- A900064
- GTPL7455
- INDACATEROL [WHO-DD]
- BCP9000787
- (R)-5-[2-(5,6-diethyl-indan-2-ylamino)-1-hydroxyethyl]-8-hydroxy-1H-quinolin-2-one
- Indacaterol (USAN/INN)
- Indacaterol [INN]
- 312753-06-3 (free base)
- BCP03766
- INDACATEROL [VANDF]
- AC-27668
- 8-Hydroxy-5-[(R)-1-hydroxy-2-(5,6-diethylindan-2-ylamino)-ethyl]-1H-quinolin-2-one
- 5-(2-(5,6-Diethylindan-2-ylamino)-1-hydroxyethyl)-8-hydroxy-1H-quinolin-2-one
- 5-[(1R)-2-[(5,6-Diethyl-2,3-dihydro-1H-inden-2-yl)amino]-1-hydroxyethyl]-8-hydroxy-2(1H)-quinolinone Maleic Acid
- (R)-5-[2-[(5,6-Diethyl-2,3-dihydro-1H-inden-2-yl)amino]-1-hydroxyethyl]-8-hydroxyquinolin-2(1H)-one
- Q425654
- INDACATEROL [MART.]
- BCP0726000140
- AB01565805_02
- 5-{(1R)-2-[(5,6-diethyl-2,3-dihydro-1H-inden-2-yl)amino]-1-hydroxyethyl}-8-hydroxyquinolin-2(1H)-one
- 5-[(1R)-2-[(5,6-diethyl-2,3-dihydro-1H-inden-2-yl)amino]-1-hydroxyethyl]-8-hydroxy-1H-quinolin-2-one
- 8OR09251MQ
- NS00005616
- QAB-149
- QAB149
- s5654
- HMS3886I14
- 5-[(1R)-2-[(5,6-diethyl-2,3-dihydro-1H-inden-2-yl)amino]-1-hydroxyethyl]-8-hydroxy-1,2-dihydroquinolin-2-one
- EN300-20321622
- CCG-268560
- SCHEMBL48098
- BDBM50318159
- CHEMBL1095777
- 312753-06-3
- INDACATEROL [MI]
- INDACATEROL [USAN]
- DTXSID90185198
- CHEBI:68575
- CS-0744
- NCGC00386216-07
- 5-{(1R)-2-((5,6-Diethyl-2,3-dihydro-1H-inden-2-yl)amino)-1-hydroxyethyl}-8-hydroxyquinolin-2(1H)-one
- Benzyl hydrogen (3-{[(2R,3S)-2-{(1R)-1-[3,5-bis(trifluoromethyl)phenyl]ethoxy}-3-(4-fluorophenyl)-4-morpholinyl]methyl}-5-oxo-2,5-dihydro-1H-1,2,4-triazol-1-yl)phosphonate
- DB05039
- Arcapta
- AS-56318
- Indacaterol [USAN:INN:BAN]
- QZZUEBNBZAPZLX-QFIPXVFZSA-N
- A855441
- J-521526
- BRD-K89208535-051-01-5
- +Expand
- MDL： MFCD18782702
- InChIKey： QZZUEBNBZAPZLX-QFIPXVFZSA-N
- Inchi： InChI=1S/C24H28N2O3/c1-3-14-9-16-11-18(12-17(16)10-15(14)4-2)25-13-22(28)19-5-7-21(27)24-20(19)6-8-23(29)26-24/h5-10,18,22,25,27-28H,3-4,11-13H2,1-2H3,(H,26,29)/t22-/m0/s1
- SMILES： OC1=CC=C([C@@H](O)CNC2CC(C=C(CC)C(CC)=C3)=C3C2)C4=C1NC(C=C4)=O

Computed Properties

Exact Mass: 392.21000
Hydrogen Bond Donor Count: 4
Hydrogen Bond Acceptor Count: 5
Rotatable Bond Count: 6
Monoisotopic Mass: 392.209993
Heavy Atom Count: 29
Complexity: 589
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 3.3
Topological Polar Surface Area: 81.6

Experimental Properties

LogP: 3.53980
PSA: 85.35000
Refractive Index: 1.659
Boiling Point: 660.3°C at 760 mmHg
Flash Point: 353.1°C
Density: 1.27

Indacaterol Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00C6WL-5mg	Indacaterol	312753-06-3	98%(HPLC)	5mg	$39.00	2024-05-06
A2B Chem LLC	AF68021-5mg	Indacaterol	312753-06-3	98%(HPLC)	5mg	$23.00	2024-04-20
Aaron	AR00C74X-50mg	Indacaterol	312753-06-3		50mg	$115.00
abcr	AB457903-100mg	Indacaterol; .	312753-06-3		100mg	€201.50
Advanced ChemBlocks	R16051-25MG	Indacaterol	312753-06-3	98%	25MG	$150	2023-09-15
ChemScence	CS-0744-100mg	Indacaterol	312753-06-3	99.98%	100mg	$114.0	2022-04-27
DC Chemicals	DC8914-1 g	Indacaterol	312753-06-3	>98%	1g	$300.0	2022-02-28
Enamine	EN300-20321622-0.05g	5-[(1R)-2-[(5,6-diethyl-2,3-dihydro-1H-inden-2-yl)amino]-1-hydroxyethyl]-8-hydroxy-1,2-dihydroquinolin-2-one	312753-06-3		0.05g	$2755.0	2023-09-16
MedChemExpress	HY-14299-10mM*1mLinDMSO	Indacaterol	312753-06-3	99.98%	10mM*1mLinDMSO	￥1945	2022-05-18
S e l l e c k ZHONG GUO	S5654-5mg	Indacaterol	312753-06-3	99.99%	5mg	¥647.33	2023-09-15

Indacaterol Synthesis

Indacaterol Suppliers

Hubei Jianchu Biological Pharmaceutical Co., Ltd.

Audited Supplier

(CAS:312753-06-3)

MR./MRS.:FANG YING ZI

Phone:13477038394

Email:langley1028@foxmail.com

Shanghai Aladdin Biochemical Technology Co., Ltd

Audited Supplier

(CAS:312753-06-3)

MR./MRS.:A LA DING

Phone:

Email:anhua.mao@aladdin-e.com

Indacaterol Related Literature

1. Palladium-catalyzed synthesis of quinolin-2(1H)-ones: the unexpected reactivity of azodicarboxylate

Jin-Bao Peng,Bo Chen,Xinxin Qi,Jun Ying,Xiao-Feng Wu Org. Biomol. Chem. 2018 16 1632
2. The role of flow in green chemistry and engineering

Stephen G. Newman,Klavs F. Jensen Green Chem. 2013 15 1456
3. Discovery of novel BET inhibitors by drug repurposing of nitroxoline and its analogues

Hao Jiang,Jing Xing,Chen Wang,Hao Zhang,Liyan Yue,Xiaozhe Wan,Wei Chen,Hong Ding,Yiqian Xie,Hongru Tao,Zhifeng Chen,Hualiang Jiang,Kaixian Chen,Shijie Chen,Mingyue Zheng,Yuanyuan Zhang,Cheng Luo Org. Biomol. Chem. 2017 15 9352
4. Recent progress in chemical approaches for the development of novel neuraminidase inhibitors

Ahmed Mahal,Meitao Duan,Dhafer S. Zinad,Ranjan K. Mohapatra,Ahmad J. Obaidullah,Xiaoyi Wei,Manoj K. Pradhan,Debadutta Das,Venkataramana Kandi,Hany S. Zinad,Quanhong Zhu RSC Adv. 2021 11 1804
5. Disruption of protein–protein interactions: hot spot detection, structure-based virtual screening and in vitro testing for the anti-cancer drug target – survivin

Sailu Sarvagalla,Chun Hei Antonio Cheung,Ju-Ya Tsai,Hsing Pang Hsieh,Mohane Selvaraj Coumar RSC Adv. 2016 6 31947

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Amadis Chemical Company Limited

(CAS:312753-06-3)Indacaterol

Purity:99%/99%

Quantity:100mg/500mg

Price($):163.0/414.0